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Compound of Interest

Compound Name: Pentylcyclohexyl acetate

Cat. No.: B15347341

An In-depth Technical Guide to Pentylcyclohexyl
Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of pentylcyclohexyl acetate. The primary focus is on 2-tert-pentylcyclohexyl
acetate (CAS No. 67874-72-0), a common fragrance ingredient. This document includes a
summary of its physical and chemical properties, a detailed, generalized experimental protocol
for its synthesis via esterification, and methodologies for its characterization using gas
chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy. All quantitative
data is presented in tabular format for clarity and ease of comparison. Additionally, a logical
workflow for its synthesis is visualized using a DOT script.

Chemical Properties of 2-tert-Pentylcyclohexyl
Acetate

2-tert-Pentylcyclohexyl acetate is a synthetic fragrance compound valued for its woody and
fruity aroma. It is a colorless liquid that is soluble in ethanol and insoluble in water. A summary
of its key chemical and physical properties is provided in Table 1.
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Table 1: Chemical and Physical Properties of 2-tert-Pentylcyclohexyl Acetate

Property Value Reference(s)
CAS Number 67874-72-0 [11[2]
Molecular Formula C13H2402 [1][2]
Molecular Weight 212.33 g/mol [11[3]
Appearance Colorless clear liquid [2]

Density 0.943-0.949 g/mL at 20°C [2]

Refractive Index

1.4560-1.4620 at 20°C

[2]

Approximately 311 °C (rough

Boiling Point ) [4]
estimate)
Flash Point 99 °C [2]
N Insoluble in water, soluble in
Solubility [2]

ethanol

Purity (Commercial)

> 98% (sum of isomers)

[2]

Isomer Composition

Typically 75-85% cis and 15-

25% trans

[2]

Synthesis of 2-tert-Pentylcyclohexyl Acetate

The synthesis of 2-tert-pentylcyclohexyl acetate is typically achieved through the

esterification of 2-tert-pentylcyclohexanol with an acetylating agent, such as acetic anhydride or

acetyl chloride, in the presence of an acid catalyst.

General Experimental Protocol: Esterification of 2-tert-
Pentylcyclohexanol

Materials:

o 2-tert-pentylcyclohexanol
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Acetic anhydride

Acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)
Sodium bicarbonate solution (5% w/v)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Organic solvent (e.g., diethyl ether or dichloromethane)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-
tert-pentylcyclohexanol (1.0 eq) and acetic anhydride (1.2 eq).

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops) to the stirred
mixture.

Heat the reaction mixture to reflux (approximately 140-150°C) and maintain for 2-4 hours.
The reaction progress can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel and dilute with an organic solvent.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst and any unreacted acetic anhydride), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator to yield the crude 2-tert-pentylcyclohexyl
acetate.

The crude product can be purified by vacuum distillation to obtain the final product with high
purity.
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Analytical Characterization
Gas Chromatography (GC)

Gas chromatography is a standard method for assessing the purity and isomer ratio of 2-tert-
pentylcyclohexyl acetate.

Typical GC Conditions:

e Column: A non-polar capillary column, such as one with a 5% phenyl methylpolysiloxane
stationary phase (e.g., DB-5 or equivalent), is suitable.

e Injector Temperature: 250°C

o Detector: Flame lonization Detector (FID)

e Detector Temperature: 280°C

o Carrier Gas: Helium or Hydrogen

e Oven Temperature Program:
o Initial temperature: 100°C, hold for 2 minutes
o Ramp: 10°C/min to 250°C
o Final hold: 5 minutes

This method will separate the cis- and trans-isomers of 2-tert-pentylcyclohexyl acetate,
allowing for the determination of their relative percentages.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are used to confirm the chemical structure of the synthesized
ester.

Expected *H NMR Spectral Features (in CDCIs):

e Asinglet around & 2.0 ppm corresponding to the methyl protons of the acetate group.
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o A multiplet in the region of & 4.5-5.0 ppm corresponding to the proton on the carbon bearing
the acetate group (CHOAC).

o Aseries of multiplets between 6 0.8 and 1.8 ppm corresponding to the protons of the
cyclohexyl ring and the tert-pentyl group.

Expected 3C NMR Spectral Features (in CDCIs):
e Asignal around & 170 ppm for the carbonyl carbon of the ester.

e Asignal in the range of d 70-80 ppm for the carbon attached to the oxygen of the ester
(CHOAC).

e Asignal around & 21 ppm for the methyl carbon of the acetate group.

» A series of signals in the aliphatic region (& 10-50 ppm) for the carbons of the cyclohexyl and
tert-pentyl groups.

Logical Workflow and Diagrams

The synthesis of 2-tert-pentylcyclohexyl acetate follows a straightforward logical progression
from starting materials to the final purified product. This workflow is depicted in the following
diagram.
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Caption: Synthesis workflow for 2-tert-pentylcyclohexyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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